3-Bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran

• Molecular Formula: C11H9BrO3
• Molecular Weight: 269.09 g/mol
• IUPAC Name: 3-bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran
• InChI: InChI=1S/C11H9BrO3/c12-9-7-3-1-2-4-8(7)15-10(9)11-13-5-6-14-11/h1-4,11H,5-6H2
• InChI Key: KLDLDUZMQGWJEA-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=C(C3=CC=CC=C3O2)Br

Description

3-Bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran is a useful research compound. Its molecular formula is C11H9BrO3 and its molecular weight is 269.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-bromo-1-benzofuran-2-carbaldehyde (5.49 g, 24.4 mmol) is combined with para-toluene sulfonic acid hydrate (232 mg, 1.2 mmol) and ethylene glycol (2.44 ml, 43.9 mmol) in benzene (75 ml). The reaction is refluxed with a Dean-Stark trap for 5 h. The mixture is cooled to rt and diluted with saturated NaHCO3 solution (20 ml) and left to stir for an additional 12 h. The layers are allowed to separate, and the organic layer is dried over Na2SO4, filtered, and concentrated to afford 6.6 g (100%) of 3-bromo-2-(1,3-dioxolan-2-yl)-1-benzofuran as a dark brown oil. HRMS (FAB) calcd for C11H9BrO3+H: 268.9814, found 268.9821.